Cas no 81134-11-4 (3,7-Decadienedioic acid, dimethyl ester)

• Product Name: 3,7-Decadienedioic acid, dimethyl ester
• CAS No: 81134-11-4
• MF: C₁₂H₁₈O₄
• MW: 226.268924236298
• CID: 704483
• PubChem ID: 54532998
• Update Time: 2025-04-19

3,7-Decadienedioic acid, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 3,7-Decadienedioic acid, dimethyl ester
• dimethyl deca-3,7-dienedioate
• 81134-11-4
• dimethyl 3,7-decadienedioate
• SCHEMBL11335823
• DTXSID80712013

• Inchi： 1S/C12H18O4/c1-15-11(13)9-7-5-3-4-6-8-10-12(14)16-2/h5-8H,3-4,9-10H2,1-2H3
• InChI Key： YXVOMQZYLIMCPJ-UHFFFAOYSA-N
• SMILES： O(C)C(CC=CCCC=CCC(=O)OC)=O

Computed Properties

• Exact Mass: 226.12050905g/mol
• Monoisotopic Mass: 226.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 1.8
• Topological Polar Surface Area: 52.6Ų